methyl 4-chloro-2-(phenylamino)-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 2-anilino-4-chloro-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C11H9ClN2O2S/c1-16-10(15)8-9(12)14-11(17-8)13-7-5-3-2-4-6-7/h2-6H,1H3,(H,13,14)
• InChI Key: BWHMOCQTHQNKKX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C(S1)NC2=CC=CC=C2)Cl
• Molecular Formula: C11H9ClN2O2S
• Molecular Weight: 268.72 g/mol

Description

Methyl 4-chloro-2-(phenylamino)-1,3-thiazole-5-carboxylate (MCPTC) is a synthetic compound that has been used in a variety of scientific research applications. It is a highly versatile compound that can be used to study biochemical and physiological effects, as well as to explore the potential of new drugs and treatments.

Scientific Research Applications

Methyl 4-chloro-2-(phenylamino)-1,3-thiazole-5-carboxylate has been used in a variety of scientific research applications, including the study of enzyme inhibition, drug metabolism, and the exploration of new drugs and treatments. It has been used to study the biochemical and physiological effects of various drugs, as well as to explore the potential of new drugs and treatments. It has also been used in the study of enzyme inhibition, as it has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes.

Mechanism of Action

Methyl 4-chloro-2-(phenylamino)-1,3-thiazole-5-carboxylate works by forming a covalent bond with a specific enzyme, which inhibits its activity. This inhibition of enzyme activity can lead to a variety of biochemical and physiological effects, depending on the enzyme in question. For example, the inhibition of cytochrome P450 enzymes can lead to changes in the metabolism of drugs and other compounds, as well as changes in the activity of other enzymes.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, depending on the enzyme it is inhibiting. For example, the inhibition of cytochrome P450 enzymes can lead to changes in the metabolism of drugs and other compounds, as well as changes in the activity of other enzymes. In addition, this compound has been found to have anti-inflammatory and anti-cancer effects, as well as to have a protective effect against oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 4-chloro-2-(phenylamino)-1,3-thiazole-5-carboxylate is a highly versatile compound that can be used in a variety of scientific research applications. It is relatively easy to synthesize, and is relatively stable in solution. However, it can be toxic in high concentrations, and can be difficult to remove from solution. In addition, the inhibition of enzymes by this compound can be difficult to control, as the effects can vary depending on the enzyme in question.

Future Directions

Methyl 4-chloro-2-(phenylamino)-1,3-thiazole-5-carboxylate has a variety of potential future directions, including the exploration of new drugs and treatments, as well as the development of new methods of enzyme inhibition. In addition, this compound could be used to study the biochemical and physiological effects of various drugs, as well as to explore the potential of new drugs and treatments. Furthermore, this compound could be used to study the effects of oxidative stress on cells, as well as to explore the potential of new methods of antioxidant therapy. Finally, this compound could be used to study the effects of environmental toxins on cells, as well as to explore the potential of new methods of environmental protection.

Synthesis Methods

Methyl 4-chloro-2-(phenylamino)-1,3-thiazole-5-carboxylate can be synthesized by a variety of methods, including the reaction of 4-chloro-2-phenylamino-1,3-thiazole with ethyl chloroformate in the presence of triethylamine and sodium carbonate. The reaction is typically conducted in an organic solvent such as dichloromethane or tetrahydrofuran. The reaction is typically carried out at room temperature, with a yield of around 80%.